3-(Fluoromethyl)aniline
Overview
Description
3-(Fluoromethyl)aniline is an organic compound with the molecular formula C7H8FN . It has a molecular weight of 125.15 . This compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of anilines, including 3-(Fluoromethyl)aniline, has been a topic of interest in many research studies . One approach involves a metallaphotoredox-promoted three-component amination reaction using tertiary alkylamines, nitroarenes, and carboxylic acids to give N-alkyl aniline products . This method is highlighted by the availability and broad scope of the reaction substrates and its application to the expedited synthesis of drug molecules and intermediates .
Molecular Structure Analysis
The molecular structure of 3-(Fluoromethyl)aniline consists of a benzene ring with a fluoromethyl (-CH2F) group and an amine (-NH2) group attached to it . The InChI code for this compound is 1S/C7H8FN/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,9H2 .
Physical And Chemical Properties Analysis
3-(Fluoromethyl)aniline is a liquid at room temperature . It has a molecular weight of 125.14 g/mol . The exact physical and chemical properties of this compound, such as its boiling point, melting point, and solubility in various solvents, are not explicitly mentioned in the available literature.
Scientific Research Applications
Radiotracer Synthesis
“3-(Fluoromethyl)aniline” could be used in the synthesis of radiotracers for medical imaging. Similar to [18F]Fluoromisonidazole ([18F]FMISO), which is used for imaging hypoxia, “3-(Fluoromethyl)aniline” may serve as a precursor or a component in the synthesis of novel radiotracers due to its fluorine content, which is valuable in positron emission tomography (PET) imaging .
Drug Research
This compound might play a role in drug discovery and development. The structure of “3-(Fluoromethyl)aniline” suggests it could be involved in the creation of new pharmacological agents, as aniline derivatives are commonly found in medicinal chemistry .
Conductive Polymers
Aniline derivatives are known for their application in conductive polymers. “3-(Fluoromethyl)aniline”, with its unique structure, could be investigated for use in the manufacturing of conductive polymers, which have applications in electronics and materials science .
Organic Synthesis
The compound may be used as a building block in organic synthesis, participating in various chemical reactions such as coupling reactions, nucleophilic substitutions, and electrophilic reactions due to its reactive amino group and the presence of a fluoromethyl group .
Spectroscopic Studies
“3-(Fluoromethyl)aniline” can be a subject of interest in spectroscopic studies due to its potential for forming hydrogen bonds with the NH group. This can provide insights into the behavior of similar compounds under different conditions .
Halogen-Containing Drug Synthesis
It could also be involved in the synthesis of halogen-containing drugs. The presence of a fluorine atom makes it a candidate for nucleophilic substitution reactions that are often a step in the synthesis of such drugs .
Safety and Hazards
When handling 3-(Fluoromethyl)aniline, it is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . Protective measures such as wearing gloves, protective clothing, and eye/face protection are also advised . In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice .
Mechanism of Action
Target of Action
3-(Fluoromethyl)aniline is an organic compound with the formula CF3C6H4NH2 It has been suggested that it may interact withLysozyme , a type of enzyme that damages bacterial cell walls .
Mode of Action
Fluorine’s unique physicochemical properties, such as its small size and high electronegativity, can enhance certain properties of drugs such as lipophilicity, metabolic stability, and potency .
Biochemical Pathways
It is known that fluorinated drugs can be metabolized by microorganisms, leading to the formation of various metabolites
Pharmacokinetics
It is known that the strength of the carbon-fluorine bond can confer stability to fluorinated drugs, suggesting that 3-(fluoromethyl)aniline may be resistant to metabolic degradation .
Result of Action
It is known that the introduction of a fluorine atom or fluorine-containing functional group into a molecule can significantly alter its biological activity .
Action Environment
The action of 3-(Fluoromethyl)aniline can be influenced by various environmental factors. For instance, the presence of other substances in the environment can affect the compound’s stability and efficacy. Additionally, the pH and temperature of the environment can also influence the compound’s action .
properties
IUPAC Name |
3-(fluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FN/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKGDSQJAWPPBHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)CF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
456-46-2 |
Source
|
| Record name | 3-fluoromethyl aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,8-Dioxabicyclo[3.2.1]octane-2,4-dione](/img/structure/B1340362.png)
![2-[(1-Acetyl-2-oxopropyl)thio]-N-cyclohexyl-1H-benzimidazole-1-carboxamide](/img/structure/B1340374.png)
